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Compound of Interest

Compound Name: U-90042

Cat. No.: B1682054

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of U-90042, a sedative and hypnotic drug used in scientific research. U-90042, identified by
CAS number 134516-99-7 and the chemical name 11-Chloro-5-(5-cyclopropyl-1,2,4-oxadiazol-
3-yl)-2,3-dihydrodiimidazo[1,2-c:1',5"-a]quinazoline, is a GABAa agonist.[1] Adherence to these
procedural guidelines is critical to ensure personnel safety and proper management of this
compound.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is mandatory when handling U-90042. The
following table summarizes the required PPE.

PPE Category Item Specification
] Nitrile rubber gloves. Inspect
Hand Protection Gloves
before use.
) Safety glasses with side-
Eye Protection Safety Glasses ]
shields.
Skin and Body Lab Coat Standard laboratory coat.
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Hazard Identification and First Aid

While a comprehensive Safety Data Sheet (SDS) for U-90042 is not publicly available, its
classification as a GABAa agonist suggests potential sedative and hypnotic effects. Standard
laboratory safety protocols should be strictly followed.

Potential Hazards:
e May cause drowsiness or dizziness.
o Potential for adverse effects upon ingestion, inhalation, or skin contact.

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation . . .
difficult, seek medical attention.

) Remove contaminated clothing. Wash skin
Skin Contact )
thoroughly with soap and water.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o ) o

do. Continue rinsing. Seek medical attention if

irritation persists.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.

Operational Plan: Handling and Storage

Handling:
e Work in a well-ventilated area, preferably within a chemical fume hood.
e Avoid generating dust or aerosols.

o Use appropriate engineering controls to minimize exposure.
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» Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials.

Disposal Plan

Dispose of U-90042 and any contaminated materials as hazardous chemical waste in
accordance with all local, state, and federal regulations.

Disposal Procedure:

o Segregation: Collect waste U-90042 and contaminated disposable materials (e.g., gloves,
weighing paper) in a designated, sealed, and properly labeled hazardous waste container.

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name,
and the associated hazards.

o Storage of Waste: Store the waste container in a designated satellite accumulation area.

» Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for pickup and disposal by a licensed hazardous waste contractor.

Experimental Protocols: Characterization of a Novel
GABAa Receptor Modulator

The following is a detailed methodology for a key experiment to characterize the effect of a
compound like U-90042 on GABAa receptors using whole-cell patch-clamp electrophysiology.

[2]

Objective: To determine if a test compound modulates GABA-evoked currents in cells
expressing recombinant GABAa receptors.[2]
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Materials:

e Cell Line: Human Embryonic Kidney (HEK293) cells expressing the desired GABAa receptor
subunit combination.[2]

e Recording Equipment: Patch-clamp amplifier, digitizer, microscope with micromanipulators,
and data acquisition software.[2]

o Electrodes: Borosilicate glass capillaries.[2]
e Solutions:

o External Solution (in mM): 140 NacCl, 5 KCI, 2 CaCl2, 1 MgCI2, 10 HEPES, 10 Glucose;
pH 7.4.[2]

o Internal (Pipette) Solution (in mM): 140 CsCl, 10 EGTA, 10 HEPES, 2 Mg-ATP; pH 7.2.[2]

o GABA Stock Solution: 100 mM in deionized water.[2]

o Test Compound (U-90042) Stock Solution: 10 mM in a suitable solvent (e.g., DMSO).[2]
Methodology:

o Cell Culture: Culture HEK293 cells expressing the target GABAa receptors on glass
coverslips.[2]

o Recording Setup: Place a coverslip in the recording chamber on the microscope stage and
perfuse with the external solution.[2]

» Whole-Cell Recording:

o Approach a single cell with a recording pipette filled with the internal solution.[2]

o

Form a high-resistance seal (giga-seal) between the pipette tip and the cell membrane.[2]

[¢]

Rupture the cell membrane to achieve the whole-cell configuration.[2]

[¢]

Clamp the cell at a holding potential of -60 mV.[2]
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¢ Drug Application:

o Establish a stable baseline response by applying a low concentration of GABA (e.g.,
EC10-EC20) for a short duration.[2]

o Co-apply the test compound (U-90042) with GABA to determine its effect on the GABA-

evoked current.

o Perform a dose-response analysis by applying a range of concentrations of the test
compound.
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Caption: PPE Selection Workflow for Handling U-90042.

N Segregate into Label Container Store in Satellite .
UHET2 Wi Gl | Hazardous Waste Container H (Name, Hazards, Date) Accumulation Area Stz (ES Py

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_GABAergic_Modulators_in_Neuroscience_Research.pdf
https://www.benchchem.com/product/b1682054?utm_src=pdf-body
https://www.benchchem.com/product/b1682054?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Disposal Workflow for U-90042 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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